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Compound of Interest

Compound Name: 2-Bromo-4-chloro-1-nitrobenzene

Cat. No.: B1277871 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Bromo-4-chloro-1-nitrobenzene

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Bromo-4-chloro-1-nitrobenzene, tailored for researchers, scientists, and professionals in drug

development. It includes a summary of its physical characteristics, detailed experimental

protocols for property determination, and a visualization of its common synthesis pathway.

Core Physical and Chemical Properties
2-Bromo-4-chloro-1-nitrobenzene is a halogenated nitroaromatic compound.[1] Its distinct

structure, featuring bromine, chlorine, and nitro functional groups, makes it a valuable

intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical

and agrochemical industries.[1][2]

Data Summary
The quantitative physical properties of 2-Bromo-4-chloro-1-nitrobenzene are summarized in

the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₆H₃BrClNO₂ [1][3][4]

Molecular Weight 236.45 g/mol [1][3][5][6]

Appearance
White to light yellow crystal or

crystalline powder
[4][7]

Melting Point 49-64 °C [4][7][8]

Boiling Point ~253.4 - 290 °C at 760 mmHg [7][8]

Density ~1.827 g/cm³ [8]

Flash Point 107.053 °C [8]

Vapor Pressure 0.029 mmHg at 25°C [8]

Solubility

Slightly soluble in water;

Soluble in ethanol, ether, and

other non-polar solvents.

[7]

CAS Number 63860-31-1 [1][9][10]

Synthesis Pathway
2-Bromo-4-chloro-1-nitrobenzene is typically synthesized through a multi-step process

starting from benzene. The logical flow involves sequential halogenation and nitration

reactions, where the directing effects of the substituents on the aromatic ring guide the position

of incoming groups.

Synthesis of 2-Bromo-4-chloro-1-nitrobenzene

Benzene Chlorobenzene

 Cl₂ / FeCl₃
(Chlorination) 1-Chloro-4-nitrobenzene

 HNO₃ / H₂SO₄

(Nitration) 2-Bromo-4-chloro-1-nitrobenzene

 Br₂ / FeBr₃
(Bromination) 
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Caption: Multi-step synthesis of 2-Bromo-4-chloro-1-nitrobenzene from benzene.

Experimental Protocols
The determination of the physical properties listed above follows standard laboratory

procedures. While specific internal standard operating procedures may vary, the fundamental

methodologies are outlined below.

Melting Point Determination
The melting point is determined using a digital melting point apparatus (e.g., a Mel-Temp Pro).

Sample Preparation: A small amount of the dry crystalline 2-Bromo-4-chloro-1-
nitrobenzene is packed into a capillary tube to a depth of 2-3 mm.

Measurement: The capillary tube is placed in the heating block of the apparatus. The sample

is heated at a steady rate.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.[11]

Boiling Point Determination
The boiling point is typically measured via distillation at atmospheric pressure.

Apparatus Setup: A distillation flask is filled with the compound, along with boiling chips to

ensure smooth boiling. A condenser and a thermometer are attached. The thermometer bulb

should be positioned just below the side arm leading to the condenser to accurately measure

the temperature of the vapor.

Heating: The flask is heated gently.

Measurement: As the liquid boils, the vapor rises and condenses in the condenser. The

temperature is recorded when it stabilizes, indicating the point at which the vapor and liquid

are in equilibrium. This stable temperature is the boiling point.

Solubility Assessment
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A qualitative assessment of solubility is performed as follows:

Preparation: A small, measured amount of 2-Bromo-4-chloro-1-nitrobenzene (e.g., 10 mg)

is added to a test tube containing a specific volume of a solvent (e.g., 1 mL of water, ethanol,

or ether).

Observation: The mixture is agitated vigorously at room temperature.

Classification: The solubility is determined by visual inspection. If the solid dissolves

completely, it is classified as "soluble." If it does not dissolve, it is "insoluble." If only a small

portion dissolves, it is "slightly soluble."[7]

Purity and Structural Confirmation
Purity and identity are often confirmed using chromatographic and spectroscopic methods.

Gas Chromatography (GC): An assay of the compound's purity can be determined using GC.

[4] The sample is vaporized and passed through a column, and its retention time is

compared to a standard. The area under the peak corresponds to its relative concentration.

Infrared (IR) Spectroscopy: This technique is used to confirm the presence of key functional

groups (e.g., C-NO₂, C-Cl, C-Br, aromatic C-H) by identifying their characteristic absorption

frequencies, thus verifying the molecular structure.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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